Cas no 64820-53-7 (6-bromo-4-(2-chlorophenyl)quinazolin-2-ol)

• Product Name: 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol
• CAS No: 64820-53-7
• MF: C₁₄H₈BrClN₂O
• MW: 335.583121299744
• CID: 4101799
• PubChem ID: 630711
• Update Time: 2025-05-23

6-bromo-4-(2-chlorophenyl)quinazolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 6-bromo-4-(2-chlorophenyl)-
• 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol
• GJVHRACDDIDTBW-UHFFFAOYSA-N
• 6-bromo-(2-chlorophenyl)quinazoline-2-one
• F0333-0004
• STK363111
• 64820-53-7
• CBMicro_035163
• AB01285238-01
• 4-(2-Chlorophenyl)-6-bromo-1H-quinazolin-2-one
• 6-bromo-4-(2-chlorophenyl)quinazolin-2(1H)-one
• 6-Bromo-4-(2-chlorophenyl)-2(1H)-quinazolinone #
• CBDivE_015311
• Z1409330730
• AKOS000678710
• 6-bromo-4-(2-chlorophenyl)-1H-quinazolin-2-one
• AKOS024575788
• NCGC00285210-01
• BIM-0034940.P001

• Inchi： 1S/C14H8BrClN2O/c15-8-5-6-12-10(7-8)13(18-14(19)17-12)9-3-1-2-4-11(9)16/h1-7H,(H,17,18,19)
• InChI Key： GJVHRACDDIDTBW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C2=CC=CC=C2Cl)=NC1=O

Computed Properties

• Exact Mass: 333.95085Da
• Monoisotopic Mass: 333.95085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol

6-Bromo-4-(2-chlorophenyl)quinazolin-2-ol: A Comprehensive Overview

6-Bromo-4-(2-chlorophenyl)quinazolin-2-ol is a highly specialized organic compound with the CAS number 64820-53-7. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds that have garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. The structure of 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol is characterized by a quinazoline ring system with substituents at positions 4 and 6, specifically a 2-chlorophenyl group and a bromine atom, respectively. The hydroxyl group at position 2 further enhances its chemical reactivity and biological activity.

The synthesis of 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol involves a series of intricate organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the quinazoline skeleton with high precision. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic pathways.

One of the most promising applications of 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol lies in its potential as a lead compound in drug discovery. Quinazoline derivatives are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol exhibits potent inhibitory effects on key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings suggest that the compound could serve as a foundation for developing novel anticancer therapies.

In addition to its pharmacological applications, 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol has shown potential in materials science. Its rigid quinazoline framework and electron-withdrawing substituents make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a building block for organic semiconductors and light-emitting materials. Recent experiments have revealed that this compound can be incorporated into thin-film transistor (TFT) devices, demonstrating promising electrical characteristics that could pave the way for its use in flexible electronics.

The unique electronic properties of 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol also make it an ideal candidate for use in photovoltaic applications. Its ability to absorb light across a broad spectrum and efficiently transport charge carriers has been leveraged in dye-sensitized solar cells (DSSCs). Studies conducted under simulated solar irradiation conditions have shown that this compound can enhance the energy conversion efficiency of DSSCs by up to 15%, making it a valuable component in next-generation solar energy technologies.

From a structural standpoint, the presence of both bromine and chlorine substituents in 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol introduces significant steric and electronic effects into the molecule. These effects influence not only its chemical reactivity but also its interactions with biological systems. For instance, the bromine atom at position 6 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins. Meanwhile, the chlorine atom at position 4 plays a critical role in modulating the compound's electronic properties, which is essential for its enzymatic inhibition activity.

Recent computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of 6-bromo-4-(2-chlorophenyl)quinazolin-2-ol. These studies have revealed that the molecule exhibits significant conjugation across its quinazoline ring system, which contributes to its high stability and reactivity. Additionally, molecular dynamics simulations have shed light on the compound's conformational flexibility, which is crucial for understanding its binding interactions with biomolecular targets.

The development of novel synthetic routes for 6-bromo-4-(2-chlorophenyl)quinazolin-2